N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-[(oxan-4-yl)methoxy]pyridine-4-carboxamide

• IUPAC Name: N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-(oxan-4-ylmethoxy)pyridine-4-carboxamide
• InChI: InChI=1S/C23H27N3O5/c1-29-20-4-2-3-19(13-20)26-14-18(12-22(26)27)25-23(28)17-5-8-24-21(11-17)31-15-16-6-9-30-10-7-16/h2-5,8,11,13,16,18H,6-7,9-10,12,14-15H2,1H3,(H,25,28)
• InChI Key: PFQNXUQDOBRIMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CC(CC2=O)NC(=O)C3=CC(=NC=C3)OCC4CCOCC4
• Molecular Formula: C23H27N3O5
• Molecular Weight: 425.5 g/mol
• CAS No.: 2034365-90-5

Description

N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]-2-[(oxan-4-yl)methoxy]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C23H27N3O5 and its molecular weight is 425.485. The purity is usually 95%.
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Scientific Research Applications

Phase I and Pharmacokinetic Study of a Dolastatin 10 Analogue

A study focused on a dolastatin 10 derivative known as TZT-1027, which is a cytotoxic compound inhibiting microtubule assembly by binding to tubulins. This compound was investigated for its dose-limiting toxicities (DLT), maximum tolerated dose, and pharmacokinetics in patients with advanced solid tumors. The study found that the DLT of TZT-1027 was neutropenia and infusion arm pain, with a recommended dose for phase II studies identified. This suggests that compounds related to TZT-1027 could have applications in cancer treatment through mechanisms involving microtubule inhibition (de Jonge et al., 2005).

Metabolism and Disposition of BMS-690514

Another study investigated BMS-690514, an oral selective inhibitor of human epidermal growth factor and vascular endothelial growth factor receptors, being developed for non–small-cell lung cancer and metastatic breast cancer treatment. The disposition of the compound was explored in healthy subjects, showing extensive metabolism and excretion in both bile and urine, highlighting the compound's pharmacokinetics and potential therapeutic applications (Christopher et al., 2010).

Environmental Exposure to Pesticides

Research on environmental exposure to organophosphorus and pyrethroid pesticides in South Australian preschool children showed widespread chronic exposure, indicating the significance of monitoring and managing environmental pollutants for public health (Babina et al., 2012).

N-Methylation in Parkinson's Disease

A study on the N-methylation ability for azaheterocyclic amines in Parkinson's disease patients highlighted differences in metabolic processes between affected individuals and controls, suggesting implications for understanding Parkinson's disease etiology and potential therapeutic targets (Aoyama et al., 2000).